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Compound of Interest

Compound Name: 3-Bromopropane-1,2-diol-d5

Cat. No.: B587344

Essential Safety and Handling Guide for 3-
Bromopropane-1,2-diol-d5

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Bromopropane-1,2-diol-d5
(CAS No. 1246820-48-3). Given that this is a deuterated form of 3-Bromopropane-1,2-diol
(CAS No. 4704-77-2), this guide adheres to the safety protocols established for the non-
labeled, parent compound, which is classified as a corrosive substance that can cause severe
skin burns and eye damage.[1][2]

Hazard Identification and GHS Classification

» Skin Corrosion/Irritation: Category 1B - Causes severe skin burns.[1][2]
o Serious Eye Damage/Eye Irritation: Category 1 - Causes serious eye damage.[1][2]

o Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory
irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.
The following table summarizes the recommended PPE for handling 3-Bromopropane-1,2-
diol-d5.
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Body Part

Personal Protective
Equipment (PPE)

Specifications and
Remarks

Eyes/Face

Safety goggles and face shield

Goggles should be tightly
fitting. A face shield provides
an additional layer of

protection against splashes.[1]

[3]

Skin

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for any signs of degradation

before use.[3]

Lab coat or chemical-resistant

apron

To protect against splashes
and contamination of personal
clothing.[3]

Respiratory

NIOSH-approved respirator

Use in a well-ventilated area. A
respirator with an appropriate
cartridge for organic vapors is
necessary if ventilation is
inadequate or if aerosols are
generated.[1][3]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 3-Bromopropane-1,2-diol-d5 is critical for maintaining a
safe laboratory environment.

1. Receiving and Inspection:

2. Storage:

Store in a cool, dry, and well-ventilated area.[1]

Upon receipt, carefully inspect the container for any signs of damage or leakage.

Verify that the label information matches the product ordered.
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Keep the container tightly closed when not in use.[1]

Recommended storage temperatures vary, with some sources suggesting refrigeration at 2-
8°C or freezing at -20°C.[4][5]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,
and acid chlorides.[1]

. Handling and Use:

Ventilation: Always handle this compound in a chemical fume hood to minimize the inhalation
of potential vapors.[1][3]

Avoiding Contact: Implement all necessary precautions to prevent direct contact with the
skin, eyes, and clothing.[3]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling.[1][3]

. Spill Management:
In the event of a spill, evacuate the area and ensure adequate ventilation.
Wear the appropriate PPE as outlined above.
Contain the spill using an inert absorbent material like sand or vermiculite.[1]
Collect the absorbed material into a suitable, labeled container for disposal.

. First Aid Measures:
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Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids. Seek

immediate medical attention.[1]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower for at least 15

minutes. Seek immediate medical attention.[1]

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

Inhalation o ) ) ] )
difficult, give oxygen. Seek immediate medical
attention.[1]

Rinse mouth with water. DO NOT induce
) vomiting. Never give anything by mouth to an

Ingestion . . . .
unconscious person. Seek immediate medical
attention.[1]

6. Disposal:

Dispose of the compound and any contaminated materials through an approved waste
disposal plant.[1]

Do not allow the material to contaminate ground water systems or enter the sewer system.[1]

Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[1]

Experimental Workflow
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Safe Handling Workflow for 3-Bromopropane-1,2-diol-d5
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Caption: A workflow diagram outlining the key steps for the safe handling of 3-Bromopropane-
1,2-diol-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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